Cas no 1366502-15-9 ((3R)-3-2-bromo-5-(trifluoromethyl)phenyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: (3R)-3-2-bromo-5-(trifluoromethyl)phenyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 1366502-15-9
• MF: C₂₅H₁₉BrF₃NO₄
• MW: 534.321876764297
• CID: 6156749
• PubChem ID: 165803240
• Update Time: 2025-10-29

(3R)-3-2-bromo-5-(trifluoromethyl)phenyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-2-bromo-5-(trifluoromethyl)phenyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• (3R)-3-[2-bromo-5-(trifluoromethyl)phenyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• EN300-1163087
• 1366502-15-9

• Inchi： 1S/C25H19BrF3NO4/c26-21-10-9-14(25(27,28)29)11-19(21)22(12-23(31)32)30-24(33)34-13-20-17-7-3-1-5-15(17)16-6-2-4-8-18(16)20/h1-11,20,22H,12-13H2,(H,30,33)(H,31,32)/t22-/m1/s1
• InChI Key： HUXPDRDZJNWTPT-JOCHJYFZSA-N
• SMILES： BrC1=CC=C(C(F)(F)F)C=C1[C@@H](CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 533.04496g/mol
• Monoisotopic Mass: 533.04496g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 75.6Ų

Additional information on (3R)-3-2-bromo-5-(trifluoromethyl)phenyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Introduction to (3R)-3-2-bromo-5-(trifluoromethyl)phenyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic Acid (CAS No. 1366502-15-9)

(3R)-3-2-bromo-5-(trifluoromethyl)phenyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1366502-15-9, represents a convergence of advanced synthetic chemistry and medicinal innovation. Its molecular structure, characterized by a chiral center and multiple functional groups, makes it a promising candidate for various therapeutic applications.

The compound's structure incorporates several key features that contribute to its potential biological activity. The presence of a 2-bromo substituent on the phenyl ring and a trifluoromethyl group at the 5-position enhances its electronic properties and metabolic stability. These modifications are often employed in drug design to improve binding affinity and selectivity. Additionally, the amino acid backbone with an (9H-fluoren-9-yl)methoxycarbonyl protecting group adds complexity to its pharmacophore, suggesting potential interactions with biological targets.

In recent years, there has been a growing interest in the development of chiral compounds for pharmaceutical use. The stereochemistry of (3R)-3-2-bromo-5-(trifluoromethyl)phenyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid plays a crucial role in determining its biological efficacy. The (R)-configuration at the 3-position has been shown to influence the compound's binding affinity and metabolic pathways, making it an attractive scaffold for further optimization.

The pharmaceutical industry has been actively exploring novel compounds with anti-inflammatory, anticancer, and neuroprotective properties. The structural motifs present in this compound make it a versatile candidate for multiple therapeutic areas. For instance, the combination of a brominated phenyl ring and an amino acid derivative suggests potential activity against enzymes involved in inflammatory responses. Furthermore, the trifluoromethyl group is known to enhance lipophilicity, which can improve drug absorption and distribution.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to modulate enzyme activity and metabolic stability. The incorporation of a trifluoromethyl group into the molecular structure of (3R)-3-2-bromo-5-(trifluoromethyl)phenyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid not only enhances its pharmacokinetic properties but also provides a basis for further structural modifications. This approach aligns with current trends in drug discovery, where fluorine atoms are strategically positioned to optimize biological activity.

The protective group, namely the (9H-fluoren-9-yl)methoxycarbonyl, is commonly used in peptide synthesis to mask reactive amine groups. In this context, it serves as a temporary shield during synthetic transformations, allowing for selective functionalization at other sites within the molecule. Once the protecting group is removed, the free amine can participate in further reactions or interactions with biological targets. This strategy underscores the compound's potential as a building block for more complex drug candidates.

The synthesis of such intricate molecules requires meticulous planning and expertise in organic chemistry. The preparation of (3R)-3-2-bromo-5-(trifluoromethyl)phenyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid involves multiple steps, including stereoselective reactions and protective group manipulations. Advanced techniques such as asymmetric hydrogenation and palladium-catalyzed cross-coupling reactions are often employed to achieve high yields and enantiopurity.

The growing body of research on fluorinated compounds underscores their significance in modern drug development. The unique electronic properties of fluorine atoms allow for fine-tuning of pharmacokinetic parameters, including solubility, permeability, and metabolic stability. These attributes are particularly valuable in designing drugs that must navigate complex biological systems while maintaining efficacy over time.

In conclusion, (3R)-3-2-bromo-5-(trifluoromethyl)phenyl-3-({(9H-fluoren-9-ylmethoxycarbonyl}amino)propanoic acid (CAS No. 1366502)) represents a compelling example of how structural complexity can be leveraged to develop novel therapeutic agents. Its multifaceted design offers opportunities for exploration across various disease areas, driven by its unique combination of functional groups and stereochemistry. As research continues to uncover new applications for this class of compounds, their potential impact on human health is likely to expand significantly.